Cas no 1321898-39-8 ((4-Hydroxy-1-benzothiophen-2-yl)boronic acid)

• Product Name: (4-Hydroxy-1-benzothiophen-2-yl)boronic acid
• CAS No: 1321898-39-8
• MF: C₈H₇BO₃S
• MW: 194.015381097794
• MDL: MFCD28674399
• CID: 5198049
• PubChem ID: 119084699
• Update Time: 2023-08-25

(4-Hydroxy-1-benzothiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-1-benzothiophen-2-yl)boronic acid
• Boronic acid, B-(4-hydroxybenzo[b]thien-2-yl)-
• (4-Hydroxy-1-benzothiophen-2-yl)boronic acid

• MDL： MFCD28674399
• Inchi： 1S/C8H7BO3S/c10-6-2-1-3-7-5(6)4-8(13-7)9(11)12/h1-4,10-12H
• InChI Key： ACYAQDPLYFVVSY-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC2C(=CC=CC1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 88.9